5-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-6-oxabicyclo[3.2.1]octane-1-carboxylic acid

• IUPAC Name: 5-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-6-oxabicyclo[3.2.1]octane-1-carboxylic acid
• InChI: InChI=1S/C24H25NO5/c26-21(27)23-10-5-11-24(13-23,30-15-23)14-25-22(28)29-12-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20H,5,10-15H2,(H,25,28)(H,26,27)
• InChI Key: AXQDEEORKPHALT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC(C1)(OC2)CNC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C24H25NO5
• Molecular Weight: 407.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the available resources. More specific information may be available in specialized databases or scientific literature.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The synthesis and reactivity of bicycles derived from tartaric acid and α-amino acids, including 3-Aza-6,8-dioxabicyclo[3.2.1]octane-7-carboxylic acids (named BTAa), demonstrate the use of these compounds as conformationally constrained dipeptide isosteres. This involves transforming amino acids into corresponding N-benzylamino alcohols and further condensation processes (Guarna et al., 1999).
• The study on the supramolecular aggregation of hydroxycarboxylic acid derivatives shows the influence of the conformation of hydroxymethyl groups on the dimensionality of structures formed via hydrogen bonds (Foces-Foces et al., 2005).

Molecular Structure and Design

• A study on the gold(III) tetrachloride salt of L-cocaine, a compound structurally related to 5-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-6-oxabicyclo[3.2.1]octane-1-carboxylic acid, reveals insights into intermolecular interactions and molecular conformation (Wood et al., 2007).
• The role of molecular conformation in the two- and three-dimensional supramolecular structure of hydroxyl-N-alkylamides highlights the importance of functional group orientation in designing molecules for specific applications (Foces-Foces et al., 2007).

Chemical Synthesis and Reactions

• The synthesis of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, a compound related to the target molecule, showcases the methods used for creating complex chemical structures (Le & Goodnow, 2004).
• Research on dirhodium(II)-catalyzed C-H insertion reactions using related bicyclic compounds provides insights into selective chemical transformations for compound synthesis (Yakura et al., 1999).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources. It’s possible that the mechanism of action is not yet fully understood or has not been published.